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Compound of Interest

Compound Name: N-(3-hydroxyphenyl)pentanamide

CAS No.: 55791-89-4

Cat. No.: B187269

Get Quote

Executive Summary: The "Safe Analgesic" Scaffold
This guide provides a technical comparative analysis of N-(3-hydroxyphenyl)pentanamide (3-

HPP), a synthetic probe molecule situated at the intersection of NSAID-like analgesia and

endocannabinoid modulation.

Historically, Acetaminophen (APAP) has dominated the analgesic market despite its narrow

therapeutic index and risk of fulminant hepatic failure via the toxic metabolite N-acetyl-p-

benzoquinone imine (NAPQI).[1] Research into Metacetamol (N-(3-hydroxyphenyl)acetamide)

revealed that moving the hydroxyl group to the meta position eliminates NAPQI formation but

reduces analgesic potency.

3-HPP represents a strategic lead optimization effort: it retains the safety profile of the meta-

substitution but extends the alkyl tail (pentanamide vs. acetamide). This modification increases

lipophilicity (LogP), enhancing blood-brain barrier (BBB) penetration and affinity for vanilloid

(TRPV1) and cannabinoid targets, effectively bridging the gap between simple antipyretics and

fatty acid amide hydrolase (FAAH) inhibitors like AM404.
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Chemical & Physical Profile
The structural modification from a methyl (C1) to a pentyl (C5) tail drastically alters the

physicochemical landscape, shifting the molecule from a hydrophilic antipyretic to a lipophilic

modulator.

Table 1: Physicochemical Comparison of Phenolic
Amides

Feature
Acetaminophe
n (APAP)

Metacetamol
(AMAP)

N-(3-

hydroxyphenyl)

pentanamide

(3-HPP)

AM404

Structure
p-OH, Acetamide

(C1)

m-OH,

Acetamide (C1)

m-OH,

Pentanamide

(C5)

p-OH,

Arachidonamide

(C20)

LogP (Est.) 0.46 0.49 2.08 ~6.5

BBB

Permeability
Moderate Low-Moderate High High (Lipophilic)

Primary Target
COX-2 / TRPV1

(Weak)
COX (Weak) TRPV1 / FAAH

CB1 / TRPV1 /

FAAH

Toxic Metabolite
NAPQI (High

Risk)
None (Safe) None (Safe) Low Risk

Solubility Aqueous Soluble Aqueous Soluble
DMSO/Ethanol

Required
Lipid Soluble

Mechanistic Profiling: The Safety-Efficacy Paradox
Metabolic Safety (The Meta Advantage)
The primary driver for investigating 3-HPP is the avoidance of bioactivation.

APAP Toxicity: Cytochrome P450 (CYP2E1) oxidizes the para-phenol to a reactive quinone

imine (NAPQI).
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3-HPP Safety: The meta-orientation of the hydroxyl group sterically and electronically

prevents the formation of a stable quinone imine species. Consequently, 3-HPP undergoes

direct Phase II conjugation (glucuronidation/sulfation), bypassing the glutathione-depleting

pathway.

Pharmacological Targets (The Pentyl Effect)
Extending the acyl chain to five carbons (pentanamide) enables "lipid-like" signaling mimicry.

TRPV1 Agonism: Similar to Capsaicin (C9 tail), the C5 tail of 3-HPP allows for hydrophobic

interaction with the vanilloid binding pocket, potentially desensitizing nociceptors.

FAAH Inhibition: 3-HPP acts as a substrate mimic for Fatty Acid Amide Hydrolase (FAAH),

potentially raising endogenous levels of Anandamide (the "Entourage Effect").

Diagram 1: Metabolic Divergence & Signaling Pathways
Visualizing the structural logic behind the safety profile.
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Caption: Comparative metabolic fate. The meta-substitution of 3-HPP prevents the formation of

the toxic NAPQI intermediate common to Acetaminophen.
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To validate the safety and efficacy of 3-HPP derivatives, the following self-validating protocols

are recommended.

Synthesis: The Schotten-Baumann Acylation
Objective: Produce high-purity N-(3-hydroxyphenyl)pentanamide without O-acylation

byproducts.

Reagents:

3-Aminophenol (1.0 eq)

Valeryl Chloride (1.1 eq)

Triethylamine (TEA) (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow:

Dissolution: Dissolve 3-Aminophenol in anhydrous DCM under Nitrogen atmosphere at 0°C.

Base Addition: Add TEA dropwise. The solution may darken slightly.

Acylation: Add Valeryl Chloride dropwise over 30 minutes. Critical: Maintain temperature

<5°C to favor N-acylation over O-acylation.

Quench & Wash: Stir for 2 hours at room temperature. Quench with saturated NaHCO₃.

Purification: Wash organic layer with 1M HCl (to remove unreacted amine) and Brine. Dry

over MgSO₄.

Crystallization: Recrystallize from Ethanol/Water.

Validation: ¹H NMR must show a singlet at ~9.8 ppm (Amide NH) and a singlet at ~9.3 ppm

(Phenolic OH). If multiple carbonyl peaks appear, O-acylation occurred.

Hepatotoxicity Screening (LDH Release Assay)
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Objective: Quantify cell death in primary hepatocytes compared to APAP.

Protocol:

Cell Culture: Plate primary human hepatocytes (or HepaRG cells) in 96-well collagen-coated

plates.

Dosing:

Vehicle Control (0.1% DMSO)

Positive Control: APAP (10 mM)

Test Compound: 3-HPP (0.1 mM, 1 mM, 10 mM)

Incubation: 24 hours at 37°C, 5% CO₂.

Measurement: Collect supernatant. Add Lactate Dehydrogenase (LDH) substrate mixture

(Tetrazolium salt).

Readout: Measure absorbance at 490 nm.

Success Criteria: APAP (10 mM) must show >50% cytotoxicity. 3-HPP (10 mM) should show

<10% cytotoxicity (statistically indistinguishable from vehicle).

TRPV1 Calcium Flux Assay
Objective: Determine functional potency (EC50) at the Vanilloid receptor.

Workflow:

Transfection: HEK293 cells stably expressing human TRPV1.

Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 45 mins.

Baseline: Measure fluorescence (Ex 488nm / Em 516nm) for 30 seconds.

Injection: Inject 3-HPP (concentration response curve).
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Antagonist Check: Pre-incubate parallel wells with Capsazepine (10 µM) to confirm

specificity.

Data Analysis: Calculate

. Plot sigmoidal dose-response to determine EC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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